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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389

The use of barium chlorate in experimental explosives research is a topic that requires careful
handling of safety protocols and a thorough understanding of its chemical properties. Barium
chlorate, Ba(ClOs)z, is a powerful oxidizing agent that can form highly sensitive and energetic
compositions when mixed with fuels or other combustible materials. Due to its inherent dangers
and the potential for accidental detonation, research in this area is typically conducted under
strict safety controls in specialized laboratories.

Application Notes

Barium chlorate serves as an oxygen-rich component in various pyrotechnic and explosive
formulations. Its primary application in experimental research revolves around its ability to
produce specific color effects, particularly green, upon combustion. However, its use as a
primary energetic material is also a subject of investigation, focusing on its performance
characteristics and sensitivity to various stimuli.

Key Properties of Barium Chlorate for Explosives Research:

e Oxygen Balance: Barium chlorate has a positive oxygen balance, meaning it releases
excess oxygen upon decomposition, which can be utilized to combust a fuel component
more completely.

o Color Generation: The presence of the barium ion (Ba2*) imparts a vibrant green color to the
flame upon combustion, making it a desirable component for pyrotechnic research.
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» Sensitivity: Compositions containing barium chlorate are known for their sensitivity to
friction, impact, and static electricity. This high sensitivity necessitates careful handling and
specialized equipment.

o Decomposition: The thermal decomposition of barium chlorate proceeds in stages,
ultimately yielding barium chloride and oxygen. The release of gaseous oxygen contributes
to the propulsive and explosive effects of the compositions.

Experimental Protocols

Disclaimer: The following protocols are intended for informational purposes only and should
only be carried out by trained professionals in a controlled laboratory setting with appropriate
safety measures in place.

Protocol 1: Synthesis of Barium Chlorate

Barium chlorate can be synthesized through several methods. One common laboratory-scale
method involves the reaction of barium chloride with sodium chlorate.

Materials:

Barium chloride (BaClz)

e Sodium chlorate (NaClOs)

¢ Distilled water

o Beakers

e Heating mantle or hot plate

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel, filter paper)

Crystallization dish

Procedure:
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e Prepare saturated solutions of barium chloride and sodium chlorate in separate beakers by
dissolving the salts in hot distilled water.

e While hot, mix the two solutions. A double displacement reaction will occur, forming barium
chlorate and sodium chloride.

 Allow the solution to cool slowly. Barium chlorate is less soluble in cold water than sodium
chloride and will precipitate out.

« Filter the solution to separate the barium chlorate crystals from the sodium chloride
solution.

» Wash the crystals with a small amount of cold distilled water to remove any remaining
impurities.

» Recrystallize the barium chlorate from hot water to further purify it.

e Dry the purified crystals in a desiccator at a controlled temperature.

Protocol 2: Characterization of Barium Chlorate
Sensitivity

Determining the sensitivity of barium chlorate and its mixtures is crucial for safe handling and
application. Standardized tests are used to quantify its response to mechanical and thermal
stimuli.

A. Impact Sensitivity (Drop Hammer Test):
e Apparatus: A standard drop hammer apparatus (e.g., Julius-Peters apparatus).
e Procedure:

o A small, precisely weighed sample of the barium chlorate composition is placed on an
anvil.

o A known weight is dropped from a specified height onto the sample.
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o The height at which a 50% probability of initiation (explosion or deflagration) occurs is
determined (Hso value).

o This test is repeated multiple times to obtain statistically significant data.

B. Friction Sensitivity:

o Apparatus: A standard friction testing apparatus (e.g., BAM friction apparatus).

e Procedure:

[e]

A small amount of the sample is placed on a porcelain plate.

o

A porcelain pin is moved back and forth over the sample under a specified load.

The load at which an audible or visible reaction occurs is recorded.

[¢]

[¢]

The test is performed with varying loads to determine the friction sensitivity threshold.

Data Presentation

The following table summarizes typical quantitative data for barium chlorate and a
representative experimental composition.

Barium Chlorate (75%) /

Property Barium Chlorate (Pure) Sulfur (25%) Composition

Impact Sensitivity (Hso) ~15 cm (2 kg weight) ~5 cm (2 kg weight)

Friction Sensitivity >360 N ~24 N

Velocity of Detonation Not applicable (deflagrates) 2,500 - 3,500 m/s

Decomposition Temperature ~250 °C Lowered due to fuel presence
Visualizations
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[https://www.benchchem.com/product/b081389#barium-chlorate-use-in-experimental-
explosives-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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